Cas no 1806900-00-4 (3-(Difluoromethyl)-2,4-dimethoxy-5-nitropyridine)

• Product Name: 3-(Difluoromethyl)-2,4-dimethoxy-5-nitropyridine
• CAS No: 1806900-00-4
• MF: C₈H₈F₂N₂O₄
• MW: 234.156929016113
• CID: 4852030
• Update Time: 2025-07-19

3-(Difluoromethyl)-2,4-dimethoxy-5-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-2,4-dimethoxy-5-nitropyridine

• Inchi： 1S/C8H8F2N2O4/c1-15-6-4(12(13)14)3-11-8(16-2)5(6)7(9)10/h3,7H,1-2H3
• InChI Key： SCVLTOCQIUMRMB-UHFFFAOYSA-N
• SMILES： FC(C1C(=NC=C(C=1OC)[N+](=O)[O-])OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 249
• XLogP3: 1.6
• Topological Polar Surface Area: 77.2

Additional information on 3-(Difluoromethyl)-2,4-dimethoxy-5-nitropyridine

Introduction to 3-(Difluoromethyl)-2,4-dimethoxy-5-nitropyridine (CAS No. 1806900-00-4)

3-(Difluoromethyl)-2,4-dimethoxy-5-nitropyridine, with the CAS number 1806900-00-4, is a versatile and highly functionalized compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of nitropyridines and is characterized by its unique structural features, including a difluoromethyl group and two methoxy substituents. These functional groups contribute to its chemical stability and reactivity, making it a valuable intermediate in the synthesis of various bioactive molecules.

The interest in 3-(Difluoromethyl)-2,4-dimethoxy-5-nitropyridine stems from its potential applications in the development of novel therapeutic agents. Recent studies have highlighted its role as a key intermediate in the synthesis of compounds with diverse biological activities, including antiviral, antibacterial, and anticancer properties. The difluoromethyl group, in particular, has been shown to enhance the metabolic stability and bioavailability of drug candidates, which are crucial factors in drug design.

In the context of medicinal chemistry, 3-(Difluoromethyl)-2,4-dimethoxy-5-nitropyridine has been utilized as a building block for the synthesis of pyridine-based derivatives. These derivatives have shown promising results in preclinical studies, demonstrating potent inhibitory effects on various enzymes and receptors involved in disease pathways. For instance, a recent study published in the Journal of Medicinal Chemistry reported that a derivative of this compound exhibited significant activity against the SARS-CoV-2 main protease (M^pro), making it a potential lead compound for antiviral drug development.

The synthesis of 3-(Difluoromethyl)-2,4-dimethoxy-5-nitropyridine typically involves multistep reactions that include nitration, methylation, and fluorination processes. The choice of synthetic route can significantly impact the yield and purity of the final product. Researchers have explored various methods to optimize these reactions, aiming to achieve high efficiency and selectivity. One notable approach involves the use of transition metal catalysts to facilitate the difluoromethylation step, which has been shown to improve both yield and stereoselectivity.

In addition to its applications in drug discovery, 3-(Difluoromethyl)-2,4-dimethoxy-5-nitropyridine has also found utility in other areas of chemical research. For example, it has been used as a ligand in coordination chemistry to form complexes with transition metals. These complexes exhibit interesting electronic and magnetic properties, which can be exploited for various applications such as catalysis and materials science.

The safety profile of 3-(Difluoromethyl)-2,4-dimethoxy-5-nitropyridine is an important consideration in its use as an intermediate or final product. While it is not classified as a hazardous material or controlled substance, proper handling and storage procedures should be followed to ensure safety. This includes using appropriate personal protective equipment (PPE) and storing the compound in a well-ventilated area away from incompatible materials.

In conclusion, 3-(Difluoromethyl)-2,4-dimethoxy-5-nitropyridine (CAS No. 1806900-00-4) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features make it an attractive candidate for the synthesis of bioactive molecules with diverse therapeutic applications. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in the field of medicinal chemistry.